Cas no 267877-27-0 (4-aminobut-2-ynal)

• Product Name: 4-aminobut-2-ynal
• CAS No: 267877-27-0
• MF: C₄H₅NO
• MW: 83.0886008739471
• CID: 5671687
• PubChem ID: 54262727
• Update Time: 2023-11-27

4-aminobut-2-ynal Chemical and Physical Properties

Names and Identifiers

• 4-aminobut-2-ynal
• 267877-27-0
• EN300-26690970
• 4-amino-2-butynal
• 2-Butynal, 4-amino-

• Inchi： 1S/C4H5NO/c5-3-1-2-4-6/h4H,3,5H2
• InChI Key： REQJPQOTSHDFJC-UHFFFAOYSA-N
• SMILES： O=CC#CCN

Computed Properties

• Exact Mass: 83.037113783g/mol
• Monoisotopic Mass: 83.037113783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 94.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Density: 1.053±0.06 g/cm3(Predicted)
• Boiling Point: 192.6±23.0 °C(Predicted)
• pka: 7.89±0.29(Predicted)